Cas no 1396891-90-9 ((2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide
• CAS No: 1396891-90-9
• MF: C₂₅H₂₇N₅O₂
• MW: 429.514185190201
• CID: 6287911
• PubChem ID: 71795007
• Update Time: 2025-06-20

(2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide
• AKOS024545748
• (E)-N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(4-methoxyphenyl)acrylamide
• (2E)-N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-(4-methoxyphenyl)prop-2-enamide
• (E)-N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-(4-methoxyphenyl)prop-2-enamide
• F6257-3858
• 1396891-90-9
• VU0541932-1

• Inchi： 1S/C25H27N5O2/c1-32-22-10-7-20(8-11-22)9-12-25(31)28-23-17-24(27-19-26-23)30-15-13-29(14-16-30)18-21-5-3-2-4-6-21/h2-12,17,19H,13-16,18H2,1H3,(H,26,27,28,31)/b12-9+
• InChI Key： FGBBARRUBQKWJY-FMIVXFBMSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)OC)NC1=CC(=NC=N1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 429.21647512g/mol
• Monoisotopic Mass: 429.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide

Introduction to (2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide and Its Significance in Modern Chemical Biology

Chemical biology has witnessed remarkable advancements in the development of novel compounds that target intricate biological pathways. Among these, the compound with the CAS number 1396891-90-9 and the systematic name (2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide stands out as a promising candidate for further exploration. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical research and therapeutic development.

The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity. The presence of a pyrimidine core, flanked by a piperazine moiety and an allylamide group, suggests a multifaceted interaction with biological targets. These structural elements are well-documented for their role in modulating various cellular processes, making this compound a subject of intense interest in the field.

In recent years, there has been a growing emphasis on the development of small molecules that can selectively interact with specific biological targets. The compound in question exhibits properties that make it a candidate for such targeted interactions. Specifically, the 4-benzylpiperazine moiety is known to enhance binding affinity to certain protein receptors, while the 4-methoxyphenyl group adds another layer of specificity. These features are particularly relevant in the context of drug discovery, where precision is paramount.

The significance of this compound is further underscored by its potential applications in addressing complex diseases. Current research indicates that it may interfere with pathways associated with inflammation and neurodegeneration. For instance, studies have shown that analogs of this compound can modulate inflammatory responses by interacting with key enzymes involved in the signaling cascade. Such findings are particularly exciting given the high unmet medical needs associated with chronic inflammatory conditions.

Beyond its therapeutic potential, this compound also serves as a valuable tool for academic research. Its unique structure allows researchers to explore new chemical space, which is essential for developing innovative therapeutic strategies. By leveraging computational methods and high-throughput screening techniques, scientists can rapidly assess the biological activity of this compound and its derivatives. This approach not only accelerates the drug discovery process but also provides insights into the mechanisms of action of novel bioactive molecules.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various structural components of this compound. These methodologies not only improve yield but also enhance scalability, which is crucial for industrial applications.

In conclusion, (2E)-N-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)prop-2-enamide represents a significant advancement in chemical biology. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and development.